Cas no 2138156-78-0 (1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one)
1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2138156-78-0
- 1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
- EN300-745001
- 1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
-
- Inchi: 1S/C12H12F2O2/c1-2-3-10(15)12-5-7-4-8(13)9(14)6-11(7)16-12/h4,6,12H,2-3,5H2,1H3
- InChI Key: RNXOVXVFUOYGTF-UHFFFAOYSA-N
- SMILES: FC1C(=CC2=C(C=1)CC(C(CCC)=O)O2)F
Computed Properties
- Exact Mass: 226.08053595g/mol
- Monoisotopic Mass: 226.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-745001-1.0g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 1.0g |
$1458.0 | 2024-05-23 | |
| Enamine | EN300-745001-0.05g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 0.05g |
$1224.0 | 2024-05-23 | |
| Enamine | EN300-745001-0.1g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 0.1g |
$1283.0 | 2024-05-23 | |
| Enamine | EN300-745001-0.25g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 0.25g |
$1341.0 | 2024-05-23 | |
| Enamine | EN300-745001-0.5g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 0.5g |
$1399.0 | 2024-05-23 | |
| Enamine | EN300-745001-2.5g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 2.5g |
$2856.0 | 2024-05-23 | |
| Enamine | EN300-745001-5.0g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 5.0g |
$4226.0 | 2024-05-23 | |
| Enamine | EN300-745001-10.0g |
1-(5,6-difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one |
2138156-78-0 | 95% | 10.0g |
$6266.0 | 2024-05-23 |
1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one
Research Brief on 1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS: 2138156-78-0)
1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one (CAS: 2138156-78-0) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This benzofuran derivative has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its potential as a modulator of neurotransmitter systems, with special attention to its structural features that contribute to blood-brain barrier permeability and receptor binding affinity.
The compound's unique chemical structure, featuring a difluorinated benzofuran core with a butanone side chain, has been the subject of several structure-activity relationship (SAR) studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this specific substitution pattern at the 5,6-positions of the benzofuran ring significantly enhances metabolic stability while maintaining target engagement. The ketone functionality at position 1 of the butyl chain appears crucial for interactions with biological targets.
Recent preclinical investigations have revealed that 2138156-78-0 exhibits nanomolar affinity for several CNS targets, including serotonin and dopamine receptors. A 2024 study in Neuropharmacology reported that the compound shows preferential binding to 5-HT2A receptors (Ki = 12.3 nM) with functional selectivity that differs from classical psychedelics. This unique pharmacological profile has sparked interest in its potential therapeutic applications for mood disorders and neurodegenerative diseases.
Synthetic routes to 1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one have been optimized in recent years, with a focus on scalable and environmentally friendly processes. A 2023 publication in Organic Process Research & Development described an improved asymmetric synthesis that achieves >99% enantiomeric purity using a novel chiral auxiliary. This advancement is particularly important as stereochemistry has been shown to dramatically affect the compound's biological activity.
Current research directions include exploring the compound's potential in combination therapies and investigating its pharmacokinetic properties. Preliminary data suggest favorable oral bioavailability (F = 68% in rodent models) and a half-life suitable for once-daily dosing. However, further studies are needed to fully characterize its safety profile and potential drug-drug interactions before clinical development can proceed.
The pharmaceutical industry has shown growing interest in 2138156-78-0, with several patents filed in 2023-2024 covering its use in various therapeutic areas. These intellectual property developments indicate that this compound may serve as a lead structure for next-generation CNS therapeutics. Researchers are particularly excited about its potential to address unmet medical needs in treatment-resistant depression and Parkinson's disease psychosis.
2138156-78-0 (1-(5,6-Difluoro-2,3-dihydro-1-benzofuran-2-yl)butan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)